Cas no 1488795-95-4 (2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one)

• Product Name: 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• CAS No: 1488795-95-4
• MF: C₉H₁₃ClF₃NO
• MW: 243.653832197189
• CID: 5577930
• Update Time: 2025-10-30

2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-1-[4-(trifluoromethyl)-1-piperidinyl]-
• 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C9H13ClF3NO/c1-6(10)8(15)14-4-2-7(3-5-14)9(11,12)13/h6-7H,2-5H2,1H3
• InChI Key： OZIRJLJFHZMHBZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(F)(F)F)CC1)(=O)C(Cl)C

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±40.0 °C(Predicted)
• pka: -2.16±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one

Introduction to 2-Chloro-1-[4-(Trifluoromethyl)piperidin-1-yl]propan-1-one (CAS No. 1488795-95-4)

2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one, with the CAS number 1488795-95-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chloro-substituted propanone moiety and a trifluoromethylated piperidine ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one is particularly noteworthy. The presence of the chloro group on the propanone backbone introduces electrophilic reactivity, making the compound a useful intermediate in synthetic pathways. Additionally, the trifluoromethylated piperidine ring imparts lipophilicity and metabolic stability, which are crucial for optimizing drug-like properties. These features have led to its exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as potency, selectivity, and bioavailability. The trifluoromethyl group in 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one plays a pivotal role in this context. Studies have shown that fluorine atoms can significantly influence the binding affinity and pharmacokinetic behavior of molecules, making them attractive candidates for drug design.

The electrophilic nature of the chloro group in 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one also makes it an excellent substrate for nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of various derivatives, which can be tailored to target specific biological pathways. For instance, researchers have utilized this compound as a building block in the development of inhibitors for enzymes involved in cancer and neurodegenerative diseases.

Clinical trials involving compounds derived from 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one have shown promising results. One notable example is its use as a lead compound in the development of selective serotonin reuptake inhibitors (SSRIs). These inhibitors are widely used in the treatment of depression and anxiety disorders, and the introduction of fluorinated groups has been shown to enhance their efficacy and reduce side effects.

Beyond its applications in medicinal chemistry, 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one has also found utility in other areas of chemical research. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of functional polymers and coatings. The lipophilicity and stability conferred by the trifluoromethyl group can improve the performance of these materials under various environmental conditions.

In conclusion, 2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one (CAS No. 1488795-95-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and other advanced applications. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in future scientific advancements.